2-Amino-N-(4-chloro-benzyl)-N-isopropyl-acetamide

Specification

• Molecular Formula: C12H17ClN2O
• Molecular Weight: 240.73 g/mol
• IUPAC Name: 2-amino-N-[(4-chlorophenyl)methyl]-N-propan-2-ylacetamide
• Standard InChI: InChI=1S/C12H17ClN2O/c1-9(2)15(12(16)7-14)8-10-3-5-11(13)6-4-10/h3-6,9H,7-8,14H2,1-2H3
• Standard InChI Key: DRRLKNIAFHDRJM-UHFFFAOYSA-N
• SMILES: CC(C)N(CC1=CC=C(C=C1)Cl)C(=O)CN
• Canonical SMILES: CC(C)N(CC1=CC=C(C=C1)Cl)C(=O)CN

Introduction

2-Amino-N-(4-chloro-benzyl)-N-isopropyl-acetamide is a chemical compound with the molecular formula C12H17ClN2O and a molecular weight of 240.73 g/mol. It is identified by the PubChem Compound ID 39335479 and has several synonyms, including 2-Amino-N-(4-chlorobenzyl)-N-isopropylacetamide and DB-227448.

Synthesis and Applications

While specific synthesis methods for 2-Amino-N-(4-chloro-benzyl)-N-isopropyl-acetamide are not detailed in the available literature, compounds of similar structure often involve reactions between chloroacetyl chloride and appropriate amines in the presence of a base. This compound may serve as an intermediate in pharmaceutical or chemical synthesis due to its functional groups, which can be modified to produce various derivatives.

Research Findings and Potential Uses

Research on this compound is limited, but its structure suggests potential applications in organic synthesis, particularly in the development of pharmaceuticals or agrochemicals. The presence of an amino group and an isopropyl group provides sites for further modification, which could be useful in creating compounds with specific biological activities.

Comparison with 2-Amino-N-(2,4-dichloro-benzyl)-N-isopropyl-acetamide

• Molecular Formula: C12H16Cl2N2O

• Molecular Weight: 275.17 g/mol

• CAS Number: 1353954-97-8

Compound	Molecular Formula	Molecular Weight	CAS Number
2-Amino-N-(4-chloro-benzyl)-N-isopropyl-acetamide	C12H17ClN2O	240.73 g/mol	1181653-65-5
2-Amino-N-(2,4-dichloro-benzyl)-N-isopropyl-acetamide	C12H16Cl2N2O	275.17 g/mol	1353954-97-8

The comparison highlights the difference in chlorine substitution and molecular weight between these two compounds, which could influence their chemical properties and biological activities.